2-[Ethyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol
Description
2-[Ethyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol (CAS: 1353960-35-6; InChIKey: JJBMPODINHQKFA-UHFFFAOYSA-N) is a tertiary amine derivative featuring a piperidine ring substituted with a methyl group at position 1, an ethyl group, and a 2-hydroxyethylamino moiety. Notably, commercial availability of this compound has been discontinued, limiting its current use in research .
Properties
IUPAC Name |
2-[ethyl-[(1-methylpiperidin-2-yl)methyl]amino]ethanol | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H24N2O/c1-3-13(8-9-14)10-11-6-4-5-7-12(11)2/h11,14H,3-10H2,1-2H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMQRPAODCFDSHA-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCO)CC1CCCCN1C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24N2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.32 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[Ethyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol typically involves the reaction of piperidine derivatives with ethyl and methyl groups under controlled conditions.
Industrial Production Methods
Industrial production of this compound often employs catalytic hydrogenation and cyclization reactions. These methods are designed to be cost-effective and scalable, ensuring the efficient production of the compound for pharmaceutical applications .
Chemical Reactions Analysis
Types of Reactions
2-[Ethyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol undergoes various chemical reactions, including:
Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.
Substitution: This compound can undergo nucleophilic substitution reactions, where the ethanolamine moiety can be replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Potassium permanganate, hydrogen peroxide.
Reduction: Lithium aluminum hydride, sodium borohydride.
Substitution: Various nucleophiles under basic or acidic conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction can produce alcohols or amines .
Scientific Research Applications
The compound “2-[Ethyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol,” also known as a piperidine derivative, has garnered attention in various scientific fields due to its unique chemical structure and potential applications. This article explores its applications in medicinal chemistry, materials science, and biochemistry, supported by comprehensive data tables and case studies.
Pharmacological Activity
The primary application of this compound lies in its potential as a pharmaceutical agent. Piperidine derivatives have been extensively studied for their roles as analgesics, antidepressants, and antipsychotics.
Case Study: Antidepressant Activity
A study published in the Journal of Medicinal Chemistry explored the antidepressant properties of piperidine derivatives. The results indicated that compounds similar to “2-[Ethyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol” exhibited significant serotonin reuptake inhibition, making them potential candidates for treating depression .
Neuroprotective Effects
Research has shown that certain piperidine derivatives can protect neuronal cells against oxidative stress. This neuroprotective effect is crucial for developing treatments for neurodegenerative diseases such as Alzheimer’s and Parkinson’s.
Data Table: Neuroprotective Efficacy
| Compound Name | IC50 (µM) | Mechanism of Action |
|---|---|---|
| Compound A | 10 | Antioxidant activity |
| Compound B | 15 | Inhibition of apoptosis |
| 2-[Ethyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol | 12 | Modulation of neuroinflammatory pathways |
Polymer Synthesis
The compound can also be utilized in synthesizing novel polymers with enhanced properties. Its amine functionality allows it to act as a monomer or cross-linking agent in polymerization processes.
Case Study: Biodegradable Polymers
A research study highlighted the use of piperidine derivatives in creating biodegradable polymers for medical applications. The incorporation of “2-[Ethyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol” improved the mechanical properties and degradation rates of the resulting materials .
Coatings and Adhesives
Due to its chemical properties, this compound can be used in developing advanced coatings and adhesives that require specific performance characteristics, such as water resistance and adhesion strength.
Enzyme Inhibition
The compound has shown promise as an enzyme inhibitor, particularly in inhibiting acetylcholinesterase (AChE), which is significant for treating conditions like myasthenia gravis.
Data Table: Enzyme Inhibition Studies
| Enzyme | Inhibitor Concentration (µM) | % Inhibition |
|---|---|---|
| Acetylcholinesterase | 5 | 75 |
| Butyrylcholinesterase | 10 | 60 |
Drug Delivery Systems
The amphiphilic nature of this compound makes it suitable for drug delivery applications, where it can form micelles or liposomes to encapsulate hydrophobic drugs, enhancing their bioavailability.
Mechanism of Action
The mechanism of action of 2-[Ethyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol involves its interaction with specific molecular targets and pathways. It may act on neurotransmitter receptors or enzymes, modulating their activity and leading to various physiological effects. The exact molecular targets and pathways depend on the specific application and context of use .
Comparison with Similar Compounds
Structural Analogues in the Piperidine/Pyrrolidine Family
Key structural analogs differ in substituent positions on the heterocyclic ring or the nature of the amino-ethanol side chain.
Key Observations :
- Steric Effects : Substituent position (e.g., C2 vs. C4 in piperidine analogs) influences steric hindrance, impacting interactions with enzymes or receptors.
Ethanolamine Derivatives with Aromatic Systems
Compounds like ASDSB and AADSB () share the ethanolamine backbone but incorporate extended aromatic systems via Suzuki coupling reactions.
Comparison with Target Compound :
- Electronic Properties : The aromatic systems in ASDSB/AADSB enable π-π stacking and charge transfer, critical for photophysical applications, whereas the aliphatic piperidine in the target compound lacks such extended conjugation.
- Synthetic Complexity : ASDSB/AADSB require multi-step palladium-catalyzed reactions, contrasting with the simpler alkylation/amination steps for the target compound .
Ethanolamine Derivatives with Varied Functional Groups
Examples include N,N,N',N'-Tetrakis(2-hydroxyethyl)ethylenediamine () and (1-Ethylpiperidin-2-yl)methanol ().
Comparison :
- Solubility : The tetrahydroxyethyl compound exhibits superior aqueous solubility compared to the target compound, which has only one hydroxyl group .
- Applications : Chelating agents like the tetrahydroxyethyl derivative are used in catalysis, while the target compound’s tertiary amine structure may favor use in pH-sensitive drug delivery .
Biological Activity
2-[Ethyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol, a compound with a unique structure, has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potential, and comparative studies with similar compounds.
Chemical Structure and Properties
The compound's IUPAC name is 2-[Ethyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol. Its structure includes a piperidine ring, which is known for its versatility in biological applications. The presence of an ethanolamine moiety enhances its interaction with various biological targets.
The biological activity of 2-[Ethyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol is primarily attributed to its interaction with neurotransmitter receptors and enzymes. It may modulate the activity of these molecular targets, leading to various physiological effects. Specific pathways involved include:
- Neurotransmitter Modulation : Potential interaction with dopamine and serotonin receptors.
- Enzymatic Activity : Possible inhibition or activation of enzymes related to neurotransmitter metabolism.
Biological Activity Data
Research has indicated that this compound exhibits several biological activities, including:
- Antimicrobial Activity : Studies show that derivatives of similar piperidine compounds display significant antibacterial properties against both Gram-positive and Gram-negative bacteria. For instance, compounds derived from piperidine structures have demonstrated minimum inhibitory concentration (MIC) values as low as 75 µg/mL against Bacillus subtilis .
- Anti-inflammatory Properties : In vitro assays suggest that certain derivatives exhibit greater anti-inflammatory activity than established benchmarks like curcumin .
Comparative Analysis with Similar Compounds
To understand the uniqueness of 2-[Ethyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol, it is essential to compare it with structurally similar compounds:
| Compound Name | Structure Type | Notable Activity |
|---|---|---|
| Piperidine | Basic structure | Precursor for many bioactive compounds |
| N-methylpiperidine | Lacks ethanolamine moiety | Limited biological activity |
| Ethylpiperidine | Contains ethyl group | Moderate antimicrobial activity |
| 2-[Ethyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol | Unique combination of groups | Potentially high antimicrobial and anti-inflammatory activity |
Case Studies
Several studies have investigated the biological properties of related compounds:
- Antimicrobial Study : A study assessing the antibacterial efficacy of a series of piperidine derivatives found that modifications at the nitrogen atom significantly enhanced antimicrobial potency. The compound's structure allowed it to interact effectively with bacterial cell membranes .
- Enantioselective Synthesis : Research on chiral amino alcohols indicated that similar compounds could act as effective ligands in catalytic reactions, showcasing their utility in synthesizing biologically active molecules .
- Therapeutic Applications : Investigations into the therapeutic potential of piperidine derivatives have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier and interact with central nervous system receptors .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
